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Compound of Interest

Compound Name: Haloperidide

Cat. No.: B1672927

For researchers, scientists, and drug development professionals, the proper disposal of
haloperidol is a critical component of laboratory safety and regulatory compliance.
Mismanagement of this potent antipsychotic can pose risks to both human health and the
environment. This guide provides essential information and step-by-step procedures for the
safe and compliant disposal of haloperidol waste.

Haloperidol is not listed on the FDA's "flush list," meaning it should not be disposed of by
flushing down a toilet or sink. The primary methods for disposal depend on its classification as
a hazardous or non-hazardous waste, which is the responsibility of the waste generator to
determine.

Hazardous Waste Determination

Under the Resource Conservation and Recovery Act (RCRA), a pharmaceutical waste is
considered hazardous if it is specifically listed (P- or U-list) or if it exhibits one or more of the
four hazardous characteristics: ignitability, corrosivity, reactivity, or toxicity.

While haloperidol is not explicitly found on the EPA's P or U lists of hazardous wastes, a
hazardous waste determination is still necessary. Safety Data Sheets (SDS) for haloperidol
indicate that it is considered a toxic solid. One SDS classifies it under the Department of
Transportation (DOT) as "Toxic solid, organic, n.o.s. (Haloperidol),” with a UN number of
UN2811 and Hazard Class 6.1. This classification strongly suggests that waste haloperidol may
be considered hazardous.
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Experimental Protocol for Hazardous Waste Determination:

A definitive determination can be made through laboratory analysis, specifically the Toxicity
Characteristic Leaching Procedure (TCLP), if there is a reason to believe the waste would
exhibit the toxicity characteristic. However, for practical purposes in a laboratory setting, a
conservative approach is often the most prudent. Given its pharmacological properties and
DOT classification, treating all expired, unused, and contaminated haloperidol waste as
hazardous is the recommended best practice.

Disposal Procedures for Haloperidol Waste

Once determined to be hazardous, or as a best practice, haloperidol waste must be managed
according to hazardous waste regulations.

Step-by-Step Disposal Protocol:

Segregation: Do not mix haloperidol waste with non-hazardous waste. It should be collected
in a designated, properly labeled hazardous waste container.

o Container Labeling: The container must be clearly labeled with the words "Hazardous

Waste," the name "Haloperidol,” and a description of the contents (e.g., "solid," "in solution

with...").

o Accumulation: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area should be secure and away from general laboratory traffic.

o Personal Protective Equipment (PPE): When handling haloperidol waste, always wear
appropriate PPE, including gloves, a lab coat, and safety glasses.

» Disposal Vendor: Arrange for pickup and disposal by a licensed hazardous waste contractor.
Do not dispose of hazardous waste in the regular trash or down the drain.

o Record Keeping: Maintain accurate records of all hazardous waste generated and disposed
of, in accordance with your institution's policies and local regulations.

Disposal of Empty Haloperidol Containers
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Even empty containers that once held haloperidol may be considered hazardous waste. If the
haloperidol were determined to be a P-listed waste, the container would need to be triple-
rinsed with a suitable solvent, and the rinsate collected as hazardous waste. Since its P-list
status is not definitively established, it is recommended to manage empty containers as
hazardous waste as a precautionary measure.

Spill Cleanup

In the event of a haloperidol spill, it should be cleaned up by personnel trained in handling
hazardous materials.

Spill Cleanup Protocol:

o Restrict Access: Secure the area to prevent further contamination.
» Wear PPE: Don appropriate PPE before beginning cleanup.

o Containment: For liquid spills, use an inert absorbent material.

o Collection: Carefully collect the spilled material and any contaminated absorbent into a
designated hazardous waste container.

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
collect the cleaning materials as hazardous waste.

Data Presentation
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Waste Stream

Recommended Disposal
Method

Key Considerations

Expired or Unused Haloperidol
(Solid or Liquid)

Hazardous Waste Incineration

via a licensed contractor.

Segregate from other waste
streams. Proper labeling is

crucial.

Contaminated Labware (e.qg.,

glassware, pipette tips)

Hazardous Waste Disposal via
a licensed contractor.

Collect in a designated,
puncture-resistant container

labeled as hazardous waste.

Empty Haloperidol Containers

Hazardous Waste Disposal via
a licensed contractor.

Manage as hazardous waste
unless triple-rinsed (with
rinsate collected as hazardous

waste).

Spill Cleanup Debris

Hazardous Waste Disposal via

a licensed contractor.

All materials used for cleanup
must be disposed of as

hazardous waste.

Haloperidol Disposal Decision Pathway
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Caption: Decision workflow for the proper disposal of haloperidol waste in a laboratory setting.

« To cite this document: BenchChem. [Proper Disposal of Haloperidol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

